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Cat. No.: B1269781

Get Quote

CAS Number: 54646-75-2

Abstract
This technical guide provides an in-depth overview of (8-Bromooctyl)benzene, a versatile

bifunctional organic compound utilized extensively by researchers, scientists, and drug

development professionals. The document details its physicochemical properties, synthesis,

and key chemical reactions. Furthermore, it presents detailed experimental protocols for its

synthesis and subsequent transformations, including Grignard reactions, Williamson ether

synthesis, and Suzuki cross-coupling. The guide incorporates structured data tables for

quantitative analysis and utilizes Graphviz diagrams to visualize reaction pathways and

experimental workflows, serving as a comprehensive resource for laboratory applications.

Introduction
(8-Bromooctyl)benzene, also known as 1-bromo-8-phenyloctane, is an organic compound

featuring a phenyl group connected to an eight-carbon alkyl chain, which is terminated by a

bromine atom.[1] This unique structure, possessing both a hydrophobic alkyl-aromatic tail and

a reactive alkyl bromide functional group, makes it a valuable intermediate in a wide array of
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chemical syntheses. The long octyl chain imparts significant lipophilicity, a property often

exploited in drug design to enhance membrane permeability and in materials science to modify

surface properties.[1] The terminal bromine atom serves as a versatile handle for nucleophilic

substitution and organometallic cross-coupling reactions, allowing for the facile introduction of

the phenyloctyl moiety into more complex molecular architectures.[1]

This guide aims to consolidate the technical information available for (8-Bromooctyl)benzene,

providing a practical resource for its application in research and development.

Physicochemical Properties
The key physical and chemical properties of (8-Bromooctyl)benzene are summarized in the

table below. These properties are essential for its handling, reaction setup, and purification.

Property Value Reference(s)

CAS Number 54646-75-2 [1][2]

Molecular Formula C₁₄H₂₁Br [2][3]

Molecular Weight 269.22 g/mol [2][3]

Appearance Colorless liquid [1][4]

Boiling Point
331.3 °C at 760 mmHg 185-

187 °C at 12 Torr
[2][4]

Density 1.148 g/cm³ at 25 °C [2][4]

Refractive Index (n_D) 1.52 [2]

Purity Typically ≥95% [5]

Storage
Store at room temperature

under an inert atmosphere.
[5]

SMILES
C1=CC=C(C=C1)CCCCCCCC

Br
[1]

InChIKey
XGBMCFCZEKCCDJ-

UHFFFAOYSA-N
[5]
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Synthesis of (8-Bromooctyl)benzene
(8-Bromooctyl)benzene can be reliably synthesized from its corresponding alcohol, 8-

phenyloctan-1-ol, via nucleophilic substitution using a brominating agent such as phosphorus

tribromide (PBr₃). This method is generally high-yielding and avoids the potential for

carbocation rearrangements.
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Precursor Synthesis

Main Reaction

Benzene

4-Oxo-4-phenylbutanoic acid

1. AlCl₃ (Friedel-Crafts)

Succinic Anhydride

4-Phenylbutanoic acid

2. Zn(Hg), HCl (Clemmensen)

8-Phenyloctanoic acid
(via Arndt-Eistert homologation)

3. Chain Extension

8-Phenyloctan-1-ol

4. LiAlH₄ or BH₃

(8-Bromooctyl)benzene

Pyridine, 0 °C to RT

PBr₃

Click to download full resolution via product page

Caption: Synthetic pathway to (8-Bromooctyl)benzene.
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Experimental Protocol: Synthesis from 8-Phenyloctan-1-
ol
This protocol details the conversion of 8-phenyloctan-1-ol to (8-Bromooctyl)benzene using

phosphorus tribromide.

Materials:

8-Phenyloctan-1-ol

Phosphorus tribromide (PBr₃)

Anhydrous pyridine

Anhydrous diethyl ether (Et₂O)

5% Hydrochloric acid (HCl) solution

Saturated sodium bicarbonate (NaHCO₃) solution

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄)

Round-bottom flask, dropping funnel, reflux condenser, magnetic stirrer, separatory funnel

Procedure:

Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic

stir bar, a dropping funnel, and a reflux condenser under an inert atmosphere (N₂ or Ar),

dissolve 8-phenyloctan-1-ol (1.0 eq) in anhydrous diethyl ether. Add a small amount of

anhydrous pyridine (approx. 0.1 eq) to the solution.

Addition of PBr₃: Cool the flask to 0 °C in an ice bath. Add phosphorus tribromide (PBr₃, 0.4

eq) dropwise via the dropping funnel to the stirred solution over 30 minutes. Ensure the

temperature remains below 5 °C.
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Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture

to warm to room temperature. Stir for 12-18 hours. The reaction progress can be monitored

by Thin Layer Chromatography (TLC).

Work-up: Cool the reaction mixture back to 0 °C and quench by the slow, dropwise addition

of ice-cold water. Transfer the mixture to a separatory funnel.

Extraction: Separate the organic layer. Wash the organic layer sequentially with cold 5% HCl

solution, water, saturated NaHCO₃ solution, and finally with brine.

Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and

concentrate the solvent under reduced pressure using a rotary evaporator.

Purification: The crude product can be purified by vacuum distillation or flash column

chromatography on silica gel to yield pure (8-Bromooctyl)benzene.

Reactivity and Key Experimental Protocols
The reactivity of (8-Bromooctyl)benzene is dominated by the C-Br bond, which readily

participates in nucleophilic substitution (S_N2) and serves as a precursor for organometallic

reagents. This dual functionality allows it to act as a versatile building block.

Key Transformations

(8-Bromooctyl)benzene

8-Phenyloctylmagnesium
bromide1. Mg, THF

Phenyloctyl Ether
Derivative

2. R-O⁻Na⁺, DMF
(Williamson Synthesis)

Biaryl Derivative

3. Ar-B(OH)₂, Pd catalyst, Base
(Suzuki Coupling)
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Click to download full resolution via product page

Caption: Major reaction pathways of (8-Bromooctyl)benzene.

Grignard Reagent Formation and Reaction
Formation of the Grignard reagent provides a potent carbon nucleophile for the formation of

new carbon-carbon bonds.
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Setup Flame-Dried
Glassware under N₂

Activate Mg turnings
with I₂ crystal

Add anhydrous THF

Add a small portion of
(8-Bromooctyl)benzene solution

Observe exotherm/
color change

Add remaining
(8-Bromooctyl)benzene dropwise

Initiation Confirmed

Stir at RT for 1-2h

Grignard Reagent Ready

Add Electrophile (e.g., Aldehyde)
at 0 °C

Quench with sat.
NH₄Cl (aq)

Aqueous Work-up
& Extraction

Purification
(Chromatography)

Click to download full resolution via product page

Caption: Experimental workflow for Grignard reaction.
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Experimental Protocol:

Grignard Formation: Place magnesium turnings (1.2 eq) and a crystal of iodine in a flame-

dried flask under an inert atmosphere. Add enough anhydrous THF to cover the magnesium.

Add a small amount of a THF solution of (8-Bromooctyl)benzene (1.0 eq) to initiate the

reaction. Once initiated (indicated by heat and disappearance of iodine color), add the

remaining solution dropwise at a rate to maintain a gentle reflux. After addition, stir for 1-2

hours at room temperature.

Reaction with Electrophile: Cool the freshly prepared Grignard solution to 0 °C. Dropwise,

add a solution of an electrophile (e.g., benzaldehyde, 0.9 eq) in anhydrous THF.

Work-up and Purification: After the reaction is complete (monitored by TLC), quench by slow

addition of saturated aqueous NH₄Cl. Extract the aqueous layer with diethyl ether, combine

the organic layers, dry over MgSO₄, and concentrate. Purify the resulting alcohol by column

chromatography.

Williamson Ether Synthesis
This classic S_N2 reaction is used to form ethers by reacting (8-Bromooctyl)benzene with an

alkoxide.

Experimental Protocol:

Alkoxide Formation: In a round-bottom flask, dissolve an alcohol (R-OH, 1.0 eq) in a suitable

anhydrous solvent like DMF or THF. Add sodium hydride (NaH, 1.1 eq, 60% dispersion in

mineral oil) portion-wise at 0 °C. Allow the mixture to stir until hydrogen evolution ceases.

Reaction: Add (8-Bromooctyl)benzene (1.05 eq) to the alkoxide solution. Heat the reaction

mixture (typically 60-80 °C) and stir for 4-12 hours until TLC indicates the consumption of the

starting material.

Work-up and Purification: Cool the reaction to room temperature and carefully quench with

water. Extract the product with diethyl ether or ethyl acetate. Wash the combined organic

layers with water and brine, dry over Na₂SO₄, and concentrate. Purify the resulting ether by

column chromatography.
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Suzuki Cross-Coupling
This palladium-catalyzed reaction is a powerful method for forming carbon-carbon bonds

between the phenyloctyl group and various aryl or vinyl partners.

Experimental Protocol:

Reaction Setup: To a Schlenk flask, add the aryl boronic acid (Ar-B(OH)₂, 1.5 eq), a base

such as K₂CO₃ or Cs₂CO₃ (2.0 eq), and a palladium catalyst (e.g., Pd(PPh₃)₄, 0.05 eq).

Addition of Reagents: Evacuate and backfill the flask with an inert gas (Ar or N₂). Add a

degassed solvent system (e.g., toluene/ethanol/water or dioxane/water). Finally, add (8-
Bromooctyl)benzene (1.0 eq) via syringe.

Reaction: Heat the mixture (typically 80-100 °C) under an inert atmosphere for 6-24 hours.

Monitor the reaction progress by TLC or GC-MS.

Work-up and Purification: Cool the reaction mixture to room temperature and dilute with

water. Extract with an organic solvent (e.g., ethyl acetate). Wash the combined organic

layers with brine, dry over Na₂SO₄, and concentrate. Purify the crude product by flash

column chromatography to yield the biaryl product.

Applications in Research and Development
(8-Bromooctyl)benzene is a key intermediate in several scientific fields:

Pharmaceuticals and Drug Development: The long, lipophilic phenyloctyl chain can be

incorporated into bioactive molecules to improve their pharmacokinetic properties, such as

membrane permeability and solubility in lipids. The reactive bromide allows for its attachment

to a parent drug molecule or pharmacophore.

Materials Science: It serves as a precursor for synthesizing surfactants, polymer modifiers,

and specialty coatings.[1] The hydrophobic chain and aromatic group are crucial for

controlling surface properties and the structural performance of materials. For instance, it

has been used as a solvent to control the self-assembly of molecules on graphite surfaces.
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Organic Synthesis: As demonstrated, it is a versatile building block for creating more

complex molecules. Its ability to undergo a variety of transformations makes it a valuable

starting material for multi-step syntheses of tailored chemical structures.[1]

Safety Information
(8-Bromooctyl)benzene should be handled with appropriate safety precautions in a well-

ventilated fume hood.

Hazard Statements: H301 (Toxic if swallowed), H311 (Toxic in contact with skin), H331 (Toxic

if inhaled), H341 (Suspected of causing genetic defects).[5]

Precautionary Statements: P201, P261, P280, P301+P310, P302+P352, P304+P340.[5]

Personal Protective Equipment (PPE): Wear protective gloves, clothing, eye protection, and

face protection.

Always consult the Safety Data Sheet (SDS) from the supplier before use.

Conclusion
(8-Bromooctyl)benzene is a highly adaptable and valuable chemical intermediate. Its

bifunctional nature, combining a lipophilic tail with a reactive bromide, provides chemists with a

powerful tool for applications ranging from medicinal chemistry to materials science. The

reliable protocols for its synthesis and subsequent reactions, as detailed in this guide,

underscore its utility as a foundational building block for complex molecular design.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. CAS 54646-75-2: (8-bromooctyl)benzene | CymitQuimica [cymitquimica.com]

2. 1-bromo-8-phenyloctane | CAS#:54646-75-2 | Chemsrc [chemsrc.com]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 13 Tech Support

https://cymitquimica.com/cas/54646-75-2/
https://www.benchchem.com/product/b1269781/docs?utm_src=pdf-body#8-bromooctyl-benzene-a-comprehensive-technical-guide
https://www.sigmaaldrich.com/SG/en/product/ambeedinc/ambh97f076b6?context=bbe
https://www.sigmaaldrich.com/SG/en/product/ambeedinc/ambh97f076b6?context=bbe
https://www.benchchem.com/product/b1269781/docs?utm_src=pdf-body#8-bromooctyl-benzene-a-comprehensive-technical-guide
https://www.benchchem.com/product/b1269781?utm_src=pdf-custom-synthesis#bc-rfq
https://cymitquimica.com/cas/54646-75-2/
https://www.chemsrc.com/en/cas/54646-75-2_301729.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1269781?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. (8-Bromooctyl)benzene | C14H21Br | CID 563758 - PubChem [pubchem.ncbi.nlm.nih.gov]

4. 1-Bromo-8-phenyloctane [myskinrecipes.com]

5. (8-Bromooctyl)benzene | 54646-75-2 [sigmaaldrich.com]

To cite this document: BenchChem. [(8-Bromooctyl)benzene: A Comprehensive Technical
Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1269781/docs#8-bromooctyl-benzene-a-
comprehensive-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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